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3-(3-Bromo-4-

fluorophenoxy)azetidine

Cat. No.: B7974815

Get Quote

A High-Value Scaffold for Medicinal Chemistry and Lead
Optimization
Executive Summary: The "Azetidine Switch"
3-(3-Bromo-4-fluorophenoxy)azetidine is a specialized heterocyclic building block designed

for high-precision medicinal chemistry. In modern drug discovery, this molecule represents a

strategic implementation of the "Azetidine Switch"—the replacement of larger saturated

heterocycles (pyrrolidines, piperidines) with the strained 4-membered azetidine ring.

This structural modification typically results in:

lowered lipophilicity (LogD) without sacrificing potency.

Altered metabolic vectors, often blocking labile sites prone to CYP450 oxidation.

Unique vector geometry, orienting the aryl ether substituent in a distinct spatial conformation

compared to 5- or 6-membered analogs.
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The presence of the 3-Bromo-4-fluoro substitution pattern on the phenyl ring provides a "dual-

handle" functionality: the bromine atom serves as a pre-installed handle for cross-coupling

(Suzuki, Buchwald-Hartwig), while the fluorine atom modulates pKa and metabolic stability of

the phenyl ring.

Physicochemical Profile
The following data summarizes the core properties of the free base. Researchers should note

that this compound is most stable and commonly supplied as a salt (Hydrochloride or

Trifluoroacetate).

Property
Value
(Predicted/Observed)

Significance in Drug
Design

Molecular Formula C₉H₉BrFNO Core stoichiometry.

Molecular Weight 246.08 g/mol
Ideal for Fragment-Based Drug

Discovery (FBDD).

ClogP ~2.1 – 2.4
Optimal lipophilicity for CNS

penetration (BBB crossing).

TPSA ~21 Å²

Low polar surface area

suggests high membrane

permeability.

pKa (Azetidine NH) ~10.5 – 11.0
Highly basic; exists as a cation

at physiological pH.

Ring Strain ~26 kcal/mol

High reactivity; susceptible to

ring-opening in strong acid/nuc

conditions.

H-Bond Donors 1 (NH)
Key interaction point for

receptor binding.

Synthetic Architecture
The synthesis of 3-(3-Bromo-4-fluorophenoxy)azetidine is non-trivial due to the strain of the

azetidine ring and the poor nucleophilicity of the phenol. The industry-standard approach
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utilizes a Mitsunobu Coupling rather than Nucleophilic Aromatic Substitution (

), as the 3-Br-4-F electronic pattern is insufficiently electron-withdrawing to activate the ring for
mild

displacement.

Mechanistic Pathway (Graphviz Visualization)
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Figure 1: Convergent synthesis via Mitsunobu coupling followed by Boc-deprotection.

Detailed Experimental Protocol
Objective: Synthesis of 3-(3-Bromo-4-fluorophenoxy)azetidine Trifluoroacetate. Scale: 1.0

Gram Scale-up.

Step 1: Mitsunobu Coupling[1]
Reagents:tert-Butyl 3-hydroxyazetidine-1-carboxylate (1.0 eq), 3-Bromo-4-fluorophenol (1.1

eq), Triphenylphosphine (

, 1.2 eq), Diisopropyl azodicarboxylate (DIAD, 1.2 eq).

Solvent: Anhydrous THF (0.1 M concentration).

Setup: Charge a flame-dried round-bottom flask with

and the azetidine alcohol in anhydrous THF under

atmosphere. Cool to 0°C.[1]

Addition: Add 3-Bromo-4-fluorophenol. Stir for 10 minutes.
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Activation: Dropwise add DIAD over 20 minutes, maintaining temperature < 5°C. The

solution will turn yellow.

Reaction: Allow to warm to Room Temperature (RT) and stir for 12–16 hours. Monitor by

TLC/LCMS (Disappearance of phenol).

Workup: Concentrate in vacuo. Triturate the residue with cold

/Hexanes to precipitate triphenylphosphine oxide (

). Filter. Purify the filtrate via flash column chromatography (SiO2, Hexane/EtOAc gradient)
to yield the Boc-protected ether.

Step 2: N-Boc Deprotection
Reagents: Trifluoroacetic Acid (TFA), Dichloromethane (DCM).

Dissolution: Dissolve the Boc-intermediate in DCM (5 mL/g). Cool to 0°C.[1]

Acidolysis: Add TFA (1:1 ratio v/v with DCM).

Reaction: Stir at RT for 2 hours.

evolution will be observed.

Isolation: Concentrate in vacuo. Co-evaporate with Toluene (

) to remove residual TFA.

Result: The product is obtained as a thick oil or semi-solid Trifluoroacetate salt.

Note: For biological assays, a salt exchange to Hydrochloride (HCl) is recommended to

avoid TFA toxicity in cellular models.

Reactivity & Applications: The "Dual Handle"
This scaffold is unique because it offers two orthogonal points of diversification.

Pathway A: Nitrogen Functionalization (The Vector)
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The secondary amine (azetidine NH) is a potent nucleophile.

Amide Coupling: Reacts with carboxylic acids (HATU/DIEA) to form amides.

Urea Formation: Reacts with isocyanates or carbamoyl chlorides.

Reductive Amination: Reacts with aldehydes/ketones (

) to form tertiary amines.

Pathway B: Aryl Halide Functionalization (The Warhead)
The Aryl Bromide is positioned for transition-metal catalyzed cross-coupling.

Suzuki-Miyaura: Coupling with aryl boronic acids to extend the biaryl system.

Buchwald-Hartwig: Amination to introduce aniline derivatives.

Divergent Synthesis Diagram (Graphviz)
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Figure 2: Orthogonal reactivity profile allowing parallel library generation.

Stability & Safety Considerations
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Azetidine Ring Strain
The azetidine ring possesses significant angle strain (~26 kcal/mol).

Acid Stability: While stable to TFA, prolonged exposure to strong aqueous acids

(HCl/H2SO4) at high temperatures (>60°C) can lead to ring-opening hydrolysis, forming the

ring-opened amino-alcohol.

Nucleophiles: Avoid strong nucleophiles in the presence of Lewis acids, which can trigger

ring-opening.

TFA Salt Handling
The direct product of deprotection is the TFA salt.

Hygroscopicity: TFA salts are often hygroscopic. Store under desiccated conditions at -20°C.

Cytotoxicity: Residual TFA is cytotoxic. For cell-based assays, dissolve the salt in buffer and

adjust pH, or perform an ion-exchange to the HCl salt using HCl/Dioxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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